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Compound of Interest

Compound Name: CCK (26-31) (non-sulfated)
CAS No.: 89911-64-8
Cat. No.: B1496556

Get Quote

Part 1: Executive Summary & Hazard Profile

Core Directive: While CCK (26-31) non-sulfated is generally classified as non-hazardous under
GHS criteria, it is a bioactive peptide fragment. Do not dispose of this material via municipal
wastewater (sink) or general refuse. All disposal must follow a "Cradle-to-Grave" chemical
waste management lifecycle to prevent environmental bioaccumulation and ensure regulatory
compliance.

Material Characterization

Understanding the chemical nature of the waste is the first step in compliant disposal.
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Property Specification
Peptide Name CCK (26-31) (Non-sulfated)
Ac-Asp-Tyr-Met-Gly-Trp-Met-NH2 (Common
Sequence )
variant)
C-terminal fragment of Cholecystokinin; lacks
Bio-ldentity the sulfated Tyrosine required for high-affinity

CCK-A receptor binding.

White lyophilized powder (Solid) or Solubilized

Physical State o
stock (Liquid).

Hydrophobic residues (Trp, Met, Phe-analogs)
Solubility Profile often require organic co-solvents (DMSO,

Acetonitrile) for stability.

Not P-Listed (Acutely Toxic). Regulated as
RCRA Status "Non-Regulated Chemical Waste" unless mixed

with hazardous solvents.

Part 2: Risk Assessment & Handling Logic
As scientists, we must look beyond the Safety Data Sheet (SDS). While the SDS for CCK (26-

31) often reads "Not a hazardous substance," we treat it with Bioactive Caution.

The "Solvent Trap" Logic: The primary regulatory risk in disposing of CCK (26-31) is not the
peptide itself, but the vehicle used to solubilize it.

» Non-Sulfated Implication: The absence of the sulfate group on the Tyrosine residue reduces
the peptide's acidity and polarity. This often necessitates the use of DMSO (Dimethyl
Sulfoxide) or Methanol for reconstitution rather than neutral buffers.

o Result: The waste stream becomes a Flammable (D001) or Toxic (F-listed) solvent waste,
triggering strict RCRA disposal requirements.

Part 3: Step-by-Step Disposal Protocols
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Workflow 1: Solid Waste (Lyophilized Powder & Vials)

Applicability: Expired vials, residual powder, or spilled solids.
» Containment: Do not empty the vial. Keep the peptide in its original glass container.

o Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc style)
to capture any potential breakage.

o Labeling: Apply a hazardous waste tag.
o Content: "Solid Chemical Waste: CCK (26-31) Peptide."

o Hazard Checkbox: Check "Toxic" (as a precaution for bioactives) or "Non-Regulated"”
depending on local EHS policy.

o Disposal Stream: Place in the Solid Chemical Waste Drum (usually blue or black barrel)
intended for high-temperature incineration.

o Prohibited: Do not place in "Biohazard/Red Bag" waste unless the peptide was introduced
to viral vectors or human tissue cultures.

Workflow 2: Liquid Waste (Stock Solutions & Aliquots)

Applicability: Reconstituted peptides in DMSO, Water, or Buffers.
Step A: Determine Solvent Compatibility
e Aqueous (Buffer/Water only):

o Protocol: Deactivate with 10% Bleach (Sodium Hypochlorite) for 30 minutes to hydrolyze
peptide bonds.

o Disposal: Neutralize pH to 7.0, then dispose via drain ONLY IF permitted by local
wastewater authority. Preferred: Collect in "Aqueous Waste" carboy.

¢ Organic (DMSO, Methanol, Acetonitrile):
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o Protocol:DO NOT BLEACH. Bleach + Organics can create toxic chloramines or
exothermic reactions.

o Disposal: Pour into the Organic Solvent Waste carboy (Halogenated or Non-Halogenated
depending on the solvent).

Workflow 3: Contaminated Consumables (Sharps &
Tips)

Applicability: Pipette tips, syringes, weigh boats.
o Sharps (Needles/Glass): Immediately discard into a rigid Red Sharps Container.
» Soft Debris (Gloves/Tips):

o If "Trace" contamination: General lab trash (if permitted by facility).

o If "Gross" contamination (visible spill): Collect in a sealed bag and dispose of as Solid
Chemical Waste.

Part 4: Decision Logic Visualization

The following diagram illustrates the decision matrix for segregating CCK (26-31) waste
streams to ensure safety and compliance.
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Waste Generation:
CCK (26-31) Non-Sulfated

Physical State?

Liquid / Solution Solid / Lyophilized Consumables / Sharps

Solid Chemical Waste

2
- (Incineration)

Rigid Sharps Container

Contains >5% Organics\Purely Aqueous

Organic Solvent Aqueous Buffer
(DMSO, MeOH, ACN) (PBS, Water)

Organic Waste Carboy Chemical Deactivation
(NO BLEACH) (10% Bleach, 30 mins)

Agueous Waste Carboy

(or Drain if pH neutral)

Click to download full resolution via product page

Figure 1. Waste segregation logic flow for CCK (26-31) peptides. Note the critical prohibition of
bleach in organic waste streams.

Part 5: Emergency Response (Spills)

In the event of a spill of CCK (26-31) powder or solution:

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1496556/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-of-cck-26-31-non-sulfated
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

e PPE Upgrade: Wear nitrile gloves (double glove recommended for DMSO solutions) and
safety goggles.

e Powder Spill:
o Do not dry sweep (creates aerosols).
o Cover with a paper towel dampened with water or 10% bleach.
o Wipe up and place in Solid Chemical Waste.
e Liquid Spill:
o Absorb with vermiculite or spill pads.[1]
o Clean surface with 10% bleach to degrade peptide residues.
o Rinse with water.[1][2][3][4][5][6]

Part 6: References

» National Institutes of Health (NIH). (2022).[7] NIH Waste Disposal Guide. Retrieved from
[Link][7]

« U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]
e 2. Documents [merckmillipore.com]

3. fishersci.fi [fishersci.fi]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pdf.benchchem.com/1575/Safeguarding_the_Laboratory_Proper_Disposal_Procedures_for_Vicin_like_Antimicrobial_Peptide_2d.pdf
https://pdf.benchchem.com/1575/Safeguarding_the_Laboratory_Proper_Disposal_Procedures_for_Vicin_like_Antimicrobial_Peptide_2d.pdf
https://www.merckmillipore.com/US/en/documents-search?tab=sds
https://www.fishersci.fi/store/msds?partNumber=15497709&countryCode=FI&language=en
https://biovera.com.au/research-insights/peptide-safety
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://www.peptide.co.jp/pdf/msds/en/4432_20250326_en.pdf
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.orf.od.nih.gov/EnvironmentalProtection/WasteDisposal
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b1496556?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/1575/Safeguarding_the_Laboratory_Proper_Disposal_Procedures_for_Vicin_like_Antimicrobial_Peptide_2d.pdf
https://www.merckmillipore.com/US/en/documents-search?tab=sds
https://www.fishersci.fi/store/msds?partNumber=15497709&countryCode=FI&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 4. biovera.com.au [biovera.com.au]
o 5. peptide24.store [peptide24.store]
e 6. peptide.co.jp [peptide.co.jp]

e 7. orf.od.nih.gov [orf.od.nih.gov]

o To cite this document: BenchChem. [Operational Guide: Safe Disposal of CCK (26-31) Non-
Sulfated]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496556/docs#operational-guide-safe-disposal-of-
cck-26-31-non-sulfated]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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